6-Amino-3-(2,5-dichlorophenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(2,5-dichlorophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H8Cl2N2O2/c13-6-1-3-9(14)8(5-6)7-2-4-10(15)16-11(7)12(17)18/h1-5H,(H2,15,16)(H,17,18)
• InChI Key: BTDWZSVNQRBRMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=C(N=C(C=C2)N)C(=O)O)Cl
• Molecular Formula: C12H8Cl2N2O2
• Molecular Weight: 283.11 g/mol

Description

6-Amino-3-(2,5-dichlorophenyl)picolinic acid, commonly referred to as 6-APA, is an organic compound with a molecular formula of C7H6Cl2NO2 and a molar mass of 215.04 g/mol. 6-APA is a white crystalline solid that is insoluble in water but soluble in most organic solvents. It is a widely used reagent in a variety of synthetic reactions, and has been used in scientific research and in the development of new drugs.

Mechanism of Action

6-APA acts as an inhibitor of several enzymes, including the enzyme cyclooxygenase (COX). COX is an enzyme involved in the production of prostaglandins, which are hormones that play a role in inflammation, pain, and fever. By blocking the action of COX, 6-APA can reduce the production of prostaglandins and thus reduce inflammation, pain, and fever.
Biochemical and Physiological Effects
6-APA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, reduce inflammation, and reduce pain and fever. It has also been shown to have anti-bacterial and anti-cancer activity, and to have a protective effect against oxidative damage.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-APA in lab experiments is its low cost and ease of synthesis. It is also relatively stable and can be stored for long periods of time without significant degradation. The main limitation of 6-APA is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

Future research on 6-APA could focus on further exploring its biochemical and physiological effects, such as its anti-bacterial and anti-cancer activity. It could also be used in the development of new drugs, such as antibiotics and anti-cancer drugs. Additionally, further research could be done to explore the potential of 6-APA as an antioxidant, as well as its potential use in the treatment of inflammation, pain, and fever. Finally, further research could be done to explore the potential of 6-APA in the development of new synthetic reactions.

Synthesis Methods

6-APA is most commonly synthesized from the reaction of 2,5-dichloroaniline and cyclopentanone in the presence of an acid catalyst. The reaction is carried out at room temperature and yields 6-APA as a white solid. The reaction can be represented as follows:
2,5-dichloroaniline + cyclopentanone → 6-APA + HCl

Scientific Research Applications

6-APA has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of enzyme-catalyzed reactions, and the study of the effects of drugs on biological systems. It has also been used in the development of new drugs, such as antibiotics and anti-cancer drugs.